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Compound of Interest

Compound Name: THP-PEG6-C2-Boc

Cat. No.: B11935206 Get Quote

For Immediate Release

A Comprehensive Overview of a Key PROTAC Linker for Researchers, Scientists, and Drug

Development Professionals

This technical guide provides an in-depth analysis of THP-PEG6-C2-Boc, a bifunctional linker

playing a crucial role in the development of Proteolysis Targeting Chimeras (PROTACs). As a

key component in the rapidly advancing field of targeted protein degradation, a thorough

understanding of this molecule's properties and applications is paramount for researchers in

oncology and beyond. This document outlines its chemical identity, core applications, and the

fundamental mechanism by which it operates, supported by quantitative data and a visual

representation of the PROTAC pathway.

Core Compound Specifications
THP-PEG6-C2-Boc is a polyethylene glycol (PEG)-based linker designed for the synthesis of

PROTACs.[1][2][3] Its structure is characterized by a tetrahydropyran (THP) protecting group, a

six-unit PEG chain, a two-carbon (C2) spacer, and a tert-Butyloxycarbonyl (Boc) protecting

group. This specific combination of functional groups provides the necessary stability, solubility,

and reactivity for its application in multi-step organic synthesis.
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Property Value Source(s)

Molecular Formula C₂₄H₄₆O₁₀ [2][3]

Molecular Weight 494.62 g/mol

Solubility 10 mM in DMSO

SMILES

O=C(OC(C)

(C)C)CCOCCOCCOCCOCCO

CCOCCOC1CCCCO1

Primary Application Synthesis of PROTACs

Field of Research
Cancer, Programmed Cell

Death

The Role of THP-PEG6-C2-Boc in PROTAC-Mediated
Protein Degradation
PROTACs are heterobifunctional molecules that facilitate the degradation of specific target

proteins by hijacking the cell's natural ubiquitin-proteasome system. These molecules consist

of three key components: a ligand that binds to the target protein of interest (POI), a ligand that

recruits an E3 ubiquitin ligase, and a linker that connects these two ligands.

THP-PEG6-C2-Boc serves as a versatile building block for the linker component. The PEG

chain enhances the solubility and cell permeability of the resulting PROTAC molecule, while its

length and flexibility are critical for the effective formation of a ternary complex between the

target protein and the E3 ligase. The THP and Boc protecting groups allow for controlled,

sequential reactions during the synthesis of the final PROTAC, ensuring precise construction of

the complex molecule.

The general mechanism of action for a PROTAC is a catalytic process that can be visualized as

follows:
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Step 1: Selective Deprotection

Step 2: First Coupling Reaction

Step 3: Second Deprotection

Step 4: Second Coupling Reaction

Step 5: Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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